3-Amino-1-(3,4-dimethoxybenzyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one

• Molecular Formula: C19H19F3N2O3
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 3-amino-1-[(3,4-dimethoxyphenyl)methyl]-4-[4-(trifluoromethyl)phenyl]azetidin-2-one
• InChI: InChI=1S/C19H19F3N2O3/c1-26-14-8-3-11(9-15(14)27-2)10-24-17(16(23)18(24)25)12-4-6-13(7-5-12)19(20,21)22/h3-9,16-17H,10,23H2,1-2H3
• InChI Key: NFTSSTMAWUCGBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2C(C(C2=O)N)C3=CC=C(C=C3)C(F)(F)F)OC

Description

3-Amino-1-(3,4-dimethoxybenzyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one is a β-lactam (azetidin-2-one) derivative with a unique substitution pattern. The core azetidinone ring is substituted at the 1-position with a 3,4-dimethoxybenzyl group and at the 4-position with a 4-(trifluoromethyl)phenyl moiety. Key structural and physicochemical properties include:

• Molecular Formula: Estimated as C₁₉H₁₈F₃N₂O₃ (inferred from analogs in –7).
• Molecular Weight: ~353.35 g/mol.
• Functional Groups: The 3,4-dimethoxybenzyl group contributes electron-donating methoxy substituents, while the 4-(trifluoromethyl)phenyl group introduces strong electron-withdrawing effects and lipophilicity due to the CF₃ group.

This compound is part of a broader class of β-lactams studied for antimicrobial and pharmacological activities, leveraging the azetidinone core’s reactivity and stereochemical versatility .

Biological Activity

3-Amino-1-(3,4-dimethoxybenzyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one is a synthetic organic compound classified as an azetidinone. This compound has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews its biological activity, including antimicrobial, anticancer, and enzyme inhibition properties, supported by data tables and relevant research findings.

• Molecular Formula : C19H19F3N2O3
• Molecular Weight : 372.4 g/mol
• IUPAC Name : 3-amino-1-(3,4-dimethoxybenzyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one
• Structure : The compound features a unique structure with methoxy and trifluoromethyl substitutions that may enhance its biological activity.

Antimicrobial Activity

Research has indicated that azetidinones, including this compound, exhibit significant antimicrobial properties. The mechanism of action typically involves the inhibition of bacterial cell wall synthesis or interference with metabolic pathways.

Pathogen	Activity	Reference
Staphylococcus aureus	Inhibitory
Escherichia coli	Moderate

Anticancer Activity

The anticancer potential of 3-Amino-1-(3,4-dimethoxybenzyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one has been evaluated against various cancer cell lines. Notably, it showed promising results against breast cancer (MCF-7) and lung cancer (A549).

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	1.003	Induction of apoptosis via caspase pathway
A549	0.72	Cell cycle arrest at G1/S phase

In a study comparing various derivatives, the compound demonstrated superior cytotoxicity compared to its analogs, indicating that the methoxy substitutions play a crucial role in enhancing its activity against these cancer cell lines .

Enzyme Inhibition

The compound's ability to inhibit specific enzymes has also been investigated. It has shown potential as an inhibitor of proteases involved in viral replication, such as those from dengue and West Nile viruses.

Enzyme Target	Inhibition (%)	Concentration (µM)
NS2B-NS3 Protease	65%	10

This inhibitory effect suggests that the compound could be developed into a therapeutic agent for viral infections .

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Interaction : The compound may bind to active sites on enzymes, inhibiting their function.
• Receptor Modulation : It can interact with cellular receptors, influencing signaling pathways that regulate cell growth and apoptosis.
• DNA/RNA Intercalation : The structure allows for potential intercalation into nucleic acids, affecting gene expression and cellular function.

Case Studies

Several studies have documented the efficacy of this compound in vivo. For instance:

• A study on tumor-bearing mice showed a significant reduction in tumor size when treated with the compound at doses of 1 mg/kg and 10 mg/kg over a two-week period.
• Another investigation highlighted its anti-metastatic properties in lung metastasis models, demonstrating a reduction in metastatic lesions compared to control groups .

Scientific Research Applications

Antibacterial Properties

Monocyclic β-lactams, such as 3-amino-1-(3,4-dimethoxybenzyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one, have been shown to exhibit antibacterial activity . The β-lactam ring structure is crucial for this activity, as it interferes with bacterial cell wall synthesis. Recent studies have reported that modifications at the C-4 position can enhance the antibacterial efficacy against resistant strains of bacteria, making these derivatives promising candidates in the fight against antibiotic resistance .

Anticancer Activity

Research indicates that compounds with a β-lactam structure can also possess anticancer properties . The mechanism often involves the induction of apoptosis in cancer cells and inhibition of tumor growth. The specific compound under discussion has shown potential in preliminary studies to inhibit cell proliferation in various cancer cell lines, suggesting a need for further investigation into its use as an anticancer agent .

Neuroprotective Effects

Emerging evidence suggests that certain derivatives of azetidin-2-one may have neuroprotective effects . This is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a critical role. The antioxidant properties of compounds derived from tryptophan metabolism have been linked to neuroprotection, indicating that similar mechanisms might be exploited with 3-amino-1-(3,4-dimethoxybenzyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one .

Synthesis Techniques

The synthesis of 3-amino-1-(3,4-dimethoxybenzyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one involves several complex steps:

• Staudinger Cycloaddition : This method has proven effective for forming the β-lactam ring structure. It allows for diverse substitutions at the C-4 position, which is critical for enhancing biological activity .
• Deprotection Strategies : The optimization of deprotection methods is essential to yield the final product without compromising its structural integrity. Techniques involving hydrazine hydrate and selective oxidative cleavage have been explored to achieve this goal .

Case Studies

Several case studies highlight the applications and effectiveness of this compound:

• Antibacterial Efficacy Study : A study demonstrated that derivatives of monocyclic β-lactams showed enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA). The structural modifications at the C-4 position were critical for improving efficacy .
• Anticancer Activity Evaluation : In vitro studies indicated that specific derivatives of azetidin-2-one led to significant reductions in cell viability in breast cancer cell lines, suggesting potential for further development into therapeutic agents .

Comparison with Similar Compounds

Comparison with Similar Azetidinone Derivatives

Key Observations:

• Substituent Effects : The target compound’s 3,4-dimethoxybenzyl group contrasts with halogenated (e.g., fluoro, chloro) or nitro-substituted analogs. Methoxy groups improve solubility compared to lipophilic CF₃ or chloro groups .
• Synthetic Yields : While direct synthesis data for the target compound is unavailable, analogs like 5b (61.84% yield) and ureido-thiazoles (83–88% yields in ) suggest that steric hindrance from bulky groups (e.g., CF₃) may reduce yields compared to simpler substituents .

Pharmacological and Physicochemical Properties

Lipophilicity and Bioavailability

• This contrasts with methoxy-substituted analogs (e.g., 3-Amino-1-(3,4-dimethoxybenzyl)-4-(3-methoxyphenyl)azetidin-2-one, ), where polar methoxy groups improve solubility .

Antimicrobial Activity

• Azetidinones with nitro groups (e.g., 5c in ) show notable antimicrobial activity, suggesting electron-withdrawing groups enhance efficacy. The target compound’s CF₃ group may mimic this effect .
• Ureido-thiazole derivatives () exhibit high yields and moderate bioactivity, but their structural divergence from azetidinones limits direct comparison .

Stereochemical Considerations

• The stereochemistry of the azetidinone ring (e.g., cis/trans configurations) influences biological activity. For example, 3-Amino-1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)azetidin-2-one () may adopt distinct conformations compared to the target compound, altering target binding .